Cas no 443642-48-6 (7H-Pyrrolo[2,3-d]pyrimidin-2-amine,7-(2-C-methyl-b-D-ribofuranosyl)-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidin-2-amine,7-(2-C-methyl-b-D-ribofuranosyl)-
• CAS No: 443642-48-6
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• CID: 328871
• PubChem ID: 9878801
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidin-2-amine,7-(2-C-methyl-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-2-amine,7-(2-C-methyl-b-D-ribofuranosyl)-
• 7-(2-C-Methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 7-(2-C-Methyl-b-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 443642-48-6
• 2-Amino-7-(2-C-methyl-beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine
• (2R,3R,4R,5R)-2-(2-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)-3-methyloxolane-3,4-diol
• ZHRLTTOGZNAIAQ-FWSPBBIJSA-N
• SCHEMBL731577

• Inchi： 1S/C12H16N4O4/c1-12(19)8(18)7(5-17)20-10(12)16-3-2-6-4-14-11(13)15-9(6)16/h2-4,7-8,10,17-19H,5H2,1H3,(H2,13,14,15)/t7-,8-,10-,12-/m1/s1
• InChI Key： ZHRLTTOGZNAIAQ-FWSPBBIJSA-N
• SMILES： O1[C@H](CO)[C@H]([C@](C)([C@@H]1N1C=CC2=CN=C(N)N=C12)O)O

Computed Properties

• Exact Mass: 280.117
• Monoisotopic Mass: 280.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 127A^2